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Compound of Interest

Compound Name: Vinylbenzyl chloride

Cat. No.: B1354330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

synthesis, and experimental protocols related to vinylbenzyl chloride (VBC). This document is

intended for researchers, scientists, and professionals in drug development who utilize VBC as

a versatile chemical intermediate and monomer.

Core Properties of Vinylbenzyl Chloride
Vinylbenzyl chloride, a bifunctional organic compound, is a colorless to pale yellow liquid. It

possesses both a vinyl group and a benzylic chloride, making it a valuable monomer in polymer

chemistry and a reactive intermediate in organic synthesis.[1] It is typically a mixture of 3- and

4-isomers.[1]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of vinylbenzyl
chloride.
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Property Value Reference

Molecular Formula C₉H₉Cl [2]

Molecular Weight 152.62 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 229 °C [1]

Density 1.083 g/cm³ [1]

Flash Point 104 °C [3]

Refractive Index 1.572 [3]

Solubility
Insoluble in water; Soluble in

many organic solvents.

Spectral Data
Spectral Data Type Key Features Reference

Infrared (IR) Spectrum

Characteristic peaks for para-

substituted benzene ring (1603

cm⁻¹ and 1490 cm⁻¹), C-CH₂

wag (1263 cm⁻¹), and

monoalkyl vinyl =CH₂ wag

(906 cm⁻¹).

¹³C NMR Spectrum

Provides detailed information

on the carbon framework of

the molecule.

Safety and Handling
Vinylbenzyl chloride is a hazardous substance and requires careful handling. The following

table outlines its key safety information.
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Hazard Category
GHS Hazard
Statement

Precautionary
Statement

Reference

Acute Toxicity (Oral)
H302: Harmful if

swallowed

P270: Do not eat,

drink or smoke when

using this product.

[2]

Acute Toxicity

(Dermal)

H311: Toxic in contact

with skin

P280: Wear protective

gloves/protective

clothing.

[2]

Skin

Corrosion/Irritation

H314: Causes severe

skin burns and eye

damage

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2]

Skin Sensitization
H317: May cause an

allergic skin reaction

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[2]

Synthesis of Vinylbenzyl Chloride
Several synthetic routes are employed for the production of vinylbenzyl chloride, with the

most common being the chlorination of vinyltoluene and the chloromethylation of styrene

derivatives.[1][3]

Chlorination of Vinyltoluene
A prevalent industrial method for synthesizing vinylbenzyl chloride is the chlorination of

vinyltoluene.[1][3] This process typically involves the radical chlorination of the methyl group of

vinyltoluene. Commercial vinyltoluene is often a mixture of meta- and para-isomers, which

results in a corresponding mixture of vinylbenzyl chloride isomers.[1]

Gas-Phase Chlorination of p-Methylstyrene
An alternative approach involves the gas-phase chlorination of p-methylstyrene.[4] This method

can offer high efficiency and is suitable for continuous production.
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Synthesis from 4-Vinylbenzyl Alcohol
Vinylbenzyl chloride can also be synthesized from 4-vinylbenzyl alcohol through a

chlorination reaction.[5] This method involves the substitution of the hydroxyl group with a

chlorine atom using a suitable chlorinating agent.[5]

Synthesis from p-Chloromethyl-α-bromoethylbenzene
A laboratory-scale synthesis can be achieved starting from p-chloromethyl-α-

bromoethylbenzene via a dehydrohalogenation reaction.[2]

Experimental Protocols
The following are detailed methodologies for key experiments related to the synthesis of

vinylbenzyl chloride.

Protocol 1: Synthesis of p-Chloromethylstyrene from p-
Chloromethyl-α-bromoethylbenzene[2]
Materials:

p-Chloromethyl-α-bromoethylbenzene (23.4 g)

Toluene (92 g)

Potassium hydroxide (11.2 g)

18-crown-6 (2 g)

Water (100 g)

Procedure:

In a 500 ml four-necked flask, dissolve 23.4 g of p-chloromethyl-α-bromoethylbenzene in 92

g of toluene with stirring until the solution is clear.

Add 11.2 g of potassium hydroxide and 2 g of 18-crown-6 to the flask.

Heat the reaction mixture to 40°C and maintain for 4 hours.
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After the reaction is complete, cool the mixture and add 100 g of water. Stir to dissolve the

salts and then allow the layers to separate.

Separate the upper organic layer.

Remove the toluene by distillation.

Distill the remaining residue to obtain p-chloromethylstyrene. The reported yield is 95% (14.5

g).[2]

Protocol 2: Gas-Phase Chlorination of p-
Methylstyrene[4]
Reaction Conditions:

Reactant: p-Methylstyrene

Chlorinating Agent: Chlorine gas

Solvent: Carbon tetrachloride

Inhibitor: Hydroquinone

Protective Gas: Nitrogen

Reactor: Tubular reactor (length-to-diameter ratio: 40:3 to 25:1)

Internal Heating: UV lamp

Flow rate of p-methylstyrene: 0.035-0.092 mol/min

Molar ratio of p-methylstyrene to chlorine gas: 10:3 to 10:9.5

Reaction Temperature: 180-220°C

Procedure:
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Set up a gas-phase reaction system with a tubular reactor equipped with a UV lamp for

internal heating.

Introduce a continuous flow of p-methylstyrene, chlorine gas, and nitrogen gas into the

reactor at the specified flow rates and molar ratios. Carbon tetrachloride is used as the

solvent and hydroquinone as a polymerization inhibitor.[4]

Maintain the reaction temperature between 180-220°C. Lower temperatures may lead to an

increase in substitution chlorinated by-products.[4]

The product stream exiting the reactor is then subjected to purification steps, typically

involving condensation and distillation, to isolate the vinylbenzyl chloride.

Protocol 3: Synthesis from 4-Vinylbenzyl Alcohol[5]
General Procedure:

The synthesis starts with 4-vinylbenzyl alcohol as the base compound.[5]

A suitable chlorinating agent, such as thionyl chloride or phosphorus pentachloride, is used

to replace the hydroxyl group with a chlorine atom.[5]

The reaction is typically carried out at moderate temperatures in a solvent like

dichloromethane to facilitate the reaction and control the reaction rate.[5]

After the reaction is complete, the crude vinylbenzyl chloride is purified. Common

purification methods include distillation or recrystallization to remove unreacted starting

materials and by-products.[5]

Synthesis Pathway Visualizations
The following diagrams, generated using Graphviz, illustrate the key synthesis pathways for

vinylbenzyl chloride.
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Caption: Radical Chlorination of Vinyltoluene to Vinylbenzyl Chloride.

Styrene Vinylbenzyl ChlorideChloromethylationHCHO, HCl, Catalyst (e.g., ZnCl₂)

4-Vinylbenzyl Alcohol Vinylbenzyl ChlorideChlorinationSOCl₂ or PCl₅

p-Chloromethyl-α-bromoethylbenzene p-ChloromethylstyreneDehydrohalogenationKOH, 18-crown-6

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Vinylbenzyl chloride - Wikipedia [en.wikipedia.org]

2. 4-Vinylbenzyl chloride synthesis - chemicalbook [chemicalbook.com]

3. nbinno.com [nbinno.com]

4. Page loading... [guidechem.com]

5. Synthesis and Applications of 4-Vinylbenzyl Chloride in Polymer Chemistry [univook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1354330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354330?utm_src=pdf-body
https://www.benchchem.com/product/b1354330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354330?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/4-Vinylbenzyl_chloride
https://www.chemicalbook.com/synthesis/4-vinylbenzyl-chloride.htm
https://www.nbinno.com/article/other-organic-chemicals/chemistry-4-chloromethyl-styrene-synthesis-reactions-industrial-significance-gd
https://www.guidechem.com/question/how-can-4-vinylbenzyl-chloride-id134949.html
https://www.univook.com/4-vinylbenzyl-chloride-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Vinylbenzyl Chloride: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354330#vinylbenzyl-chloride-properties-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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